Cas no 954817-04-0 (N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954817-04-0
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5431366
• Update Time: 2025-06-08

N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-phenyl-5-propan-2-yltriazole-4-carboxamide
• N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H24N4O/c1-13(2)17-16(18(23)19-14-9-5-3-6-10-14)20-21-22(17)15-11-7-4-8-12-15/h4,7-8,11-14H,3,5-6,9-10H2,1-2H3,(H,19,23)
• InChI Key： FKIJOEFCEHKNHC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(C(NC2CCCCC2)=O)N=N1

Additional information on N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954817-04-0)

N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 954817-04-0, represents a unique structural motif that combines a triazole ring with amide and alkyl substituents, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a triazole ring is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The triazole core is further functionalized with a phenyl group at the 1-position and an isopropyl group at the 5-position, which can modulate the electronic and steric properties of the molecule.

Additionally, the compound features an amide linkage at the 4-position of the triazole ring, which is a common pharmacophore in many bioactive molecules. The amide group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The cyclohexyl substituent at the nitrogen atom of the amide group adds bulk to the molecule, potentially influencing its solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Triazoles, in particular, have been recognized for their versatility in medicinal chemistry due to their ability to form stable rings that can interact with biological targets in multiple ways. The synthesis of N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide exemplifies the ongoing efforts to explore new structural scaffolds that may lead to the discovery of next-generation pharmaceuticals.

The synthetic route to this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical synthesis. Key steps include the formation of the triazole ring through cycloaddition reactions, followed by functionalization with the phenyl and isopropyl groups. The introduction of the amide group is typically achieved through nucleophilic acylation or amidation reactions, which require precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of N-cyclohexyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for drug discovery. Preliminary computational studies suggest that this molecule may interact with biological targets such as enzymes and receptors involved in inflammatory pathways. These interactions could make it a valuable starting point for developing novel therapeutics targeting conditions such as arthritis or inflammatory bowel disease.

The pharmacokinetic properties of this compound are also of great interest. The presence of lipophilic substituents like the cyclohexyl and isopropyl groups suggests that it may have favorable oral bioavailability. However, further studies are needed to evaluate its metabolic stability and potential for drug-drug interactions. These assessments are crucial for determining whether this compound has the potential to advance into clinical development.

In conclusion, N-cyclohexyl-1-phenyl-5-(propan-2-y)-1H-tetrazolecarboxamide (CAS No. 95481704) represents an intriguing example of how structural diversity can be leveraged to discover new bioactive molecules. Its unique combination of functional groups and promising preclinical data make it a compelling candidate for further investigation in pharmaceutical research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of innovative therapies.